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Compound of Interest

Compound Name: 3-Nitrophenylsulfur Pentafluoride

Cat. No.: B1305690 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety precautions, handling protocols, and emergency

procedures for the use of 3-Nitrophenylsulfur Pentafluoride (CAS No: 2613-26-5) in a

laboratory setting. It is imperative that all personnel handling this compound are thoroughly

familiar with its hazards and follow the recommended safety measures to minimize risk.

Hazard Identification and Classification
3-Nitrophenylsulfur Pentafluoride is a hazardous chemical with the following classifications

according to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS):

Acute Toxicity, Oral (Category 4)[1][2]

Acute Toxicity, Dermal (Category 4)[3]

Acute Toxicity, Inhalation (Category 4)[1][3]

Skin Irritation (Category 2)[2]

Serious Eye Irritation (Category 2A)[2][3]

Specific target organ toxicity — single exposure (Category 3), Respiratory system[1]
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Signal Word: Warning[1][3]

Hazard Statements:

H302: Harmful if swallowed.[1][4]

H312: Harmful in contact with skin.[3]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[1][2]

H332: Harmful if inhaled.[1][3]

H335: May cause respiratory irritation.[1][3][4]

Pictograms:

GHS07: Exclamation Mark

Quantitative Data Summary
The following table summarizes the available quantitative data for 3-Nitrophenylsulfur
Pentafluoride.
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Property Value Reference

Chemical Formula C₆H₄F₅NO₂S [3][5]

Molecular Weight 249.16 g/mol [5][6]

CAS Number 2613-26-5 [1][3][5]

Appearance
Light yellow to yellow to

orange clear liquid
[7]

Melting Point 0 °C [6]

Boiling Point 106 °C at 2 mm Hg [6]

Density 1.665 g/mL at 25 °C [6]

Refractive Index n20/D 1.475 [6]

Solubility Difficult to mix in water [6]

LD50 (Oral) No data available

LD50 (Dermal) No data available

LC50 (Inhalation) No data available

Occupational Exposure Limits No data available [2][7]

Experimental Protocols
3.1. Personal Protective Equipment (PPE)

A comprehensive assessment of the risks associated with the planned experiment must be

conducted before handling 3-Nitrophenylsulfur Pentafluoride. The following PPE is

mandatory:

Eye and Face Protection: Wear chemical safety goggles and a face shield conforming to

EN166 standards.[2]

Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene). Gloves must be

inspected prior to use and replaced immediately if signs of degradation appear.
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Body Protection: A lab coat is required. For procedures with a higher risk of splashing, a

chemical-resistant apron or coveralls should be worn.

Respiratory Protection: All work must be conducted in a certified chemical fume hood to

avoid inhalation of vapors.[3] If work outside a fume hood is unavoidable, a NIOSH-approved

respirator with an appropriate cartridge for organic vapors must be used.

3.2. Safe Handling Procedures

Engineering Controls: Always handle 3-Nitrophenylsulfur Pentafluoride in a well-ventilated

area, preferably within a chemical fume hood.[1][3]

General Hygiene: Avoid contact with skin, eyes, and clothing.[1] Do not eat, drink, or smoke

in the laboratory.[1] Wash hands thoroughly after handling the chemical, before breaks, and

at the end of the workday.[2]

Dispensing: When transferring the liquid, use a syringe or a pipette with a compatible tip.

Avoid pouring directly from the bottle to minimize splashing.

Heating: If heating is required, use a well-controlled heating mantle or oil bath. Avoid open

flames.

Waste Disposal: Dispose of all waste contaminated with 3-Nitrophenylsulfur Pentafluoride
as hazardous chemical waste in accordance with local, state, and federal regulations.[1] Do

not dispose of down the drain.

3.3. Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Store away from incompatible materials such as strong oxidizing agents.

The storage area should be secured and accessible only to authorized personnel.

3.4. Spill and Emergency Procedures

Small Spills (in a fume hood):
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Absorb the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial

sorbent pads).

Place the contaminated absorbent material into a sealed, labeled container for hazardous

waste disposal.

Decontaminate the area with a suitable solvent, followed by soap and water.

Large Spills (or spills outside a fume hood):

Evacuate the immediate area and alert others.

If safe to do so, contain the spill to prevent it from spreading.

Contact the institution's emergency response team or environmental health and safety

office immediately.

Do not attempt to clean up a large spill without appropriate training and PPE.

3.5. First Aid Measures

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[1][4]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water

for at least 15 minutes while removing contaminated clothing and shoes. Seek medical

attention.[1]

In Case of Eye Contact: Immediately rinse the eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present

and easy to do. Continue rinsing. Seek immediate medical attention.[1][4]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.[1]

Visualized Workflows
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The following diagrams illustrate key safety and handling workflows for 3-Nitrophenylsulfur
Pentafluoride.
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Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Nitrophenylsulfur Pentafluoride.
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Caption: Emergency response workflow for a 3-Nitrophenylsulfur Pentafluoride spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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